Cas no 1060163-33-8 (N-(3,4-dichlorophenyl)-4-{3-ethyl-3H-1,2,3triazolo4,5-dpyrimidin-7-yl}piperazine-1-carboxamide)

N-(3,4-dichlorophenyl)-4-{3-ethyl-3H-1,2,3triazolo4,5-dpyrimidin-7-yl}piperazine-1-carboxamide structure
1060163-33-8 structure
Product Name:N-(3,4-dichlorophenyl)-4-{3-ethyl-3H-1,2,3triazolo4,5-dpyrimidin-7-yl}piperazine-1-carboxamide
CAS No:1060163-33-8
MF:C17H18Cl2N8O
MW:421.283819675446
CID:6271367
PubChem ID:25794453
Update Time:2025-07-19

N-(3,4-dichlorophenyl)-4-{3-ethyl-3H-1,2,3triazolo4,5-dpyrimidin-7-yl}piperazine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

    • N-(3,4-dichlorophenyl)-4-{3-ethyl-3H-1,2,3triazolo4,5-dpyrimidin-7-yl}piperazine-1-carboxamide
    • N-(3,4-dichlorophenyl)-4-(3-ethyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)piperazine-1-carboxamide
    • F5065-0059
    • N-(3,4-dichlorophenyl)-4-(3-ethyltriazolo[4,5-d]pyrimidin-7-yl)piperazine-1-carboxamide
    • AKOS024494381
    • N-(3,4-dichlorophenyl)-4-{3-ethyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}piperazine-1-carboxamide
    • VU0632993-1
    • 1060163-33-8
    • Inchi: 1S/C17H18Cl2N8O/c1-2-27-16-14(23-24-27)15(20-10-21-16)25-5-7-26(8-6-25)17(28)22-11-3-4-12(18)13(19)9-11/h3-4,9-10H,2,5-8H2,1H3,(H,22,28)
    • InChI Key: IXYRDFWNSHHNJS-UHFFFAOYSA-N
    • SMILES: ClC1=C(C=CC(=C1)NC(N1CCN(C2C3=C(N=CN=2)N(CC)N=N3)CC1)=O)Cl

Computed Properties

  • Exact Mass: 420.0980626g/mol
  • Monoisotopic Mass: 420.0980626g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 3
  • Complexity: 549
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 92.1Ų

N-(3,4-dichlorophenyl)-4-{3-ethyl-3H-1,2,3triazolo4,5-dpyrimidin-7-yl}piperazine-1-carboxamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F5065-0059-2μmol
N-(3,4-dichlorophenyl)-4-{3-ethyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}piperazine-1-carboxamide
1060163-33-8
2μmol
$85.5 2023-09-10
Life Chemicals
F5065-0059-5μmol
N-(3,4-dichlorophenyl)-4-{3-ethyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}piperazine-1-carboxamide
1060163-33-8
5μmol
$94.5 2023-09-10
Life Chemicals
F5065-0059-10μmol
N-(3,4-dichlorophenyl)-4-{3-ethyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}piperazine-1-carboxamide
1060163-33-8
10μmol
$103.5 2023-09-10
Life Chemicals
F5065-0059-20μmol
N-(3,4-dichlorophenyl)-4-{3-ethyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}piperazine-1-carboxamide
1060163-33-8
20μmol
$118.5 2023-09-10
Life Chemicals
F5065-0059-1mg
N-(3,4-dichlorophenyl)-4-{3-ethyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}piperazine-1-carboxamide
1060163-33-8
1mg
$81.0 2023-09-10
Life Chemicals
F5065-0059-2mg
N-(3,4-dichlorophenyl)-4-{3-ethyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}piperazine-1-carboxamide
1060163-33-8
2mg
$88.5 2023-09-10
Life Chemicals
F5065-0059-3mg
N-(3,4-dichlorophenyl)-4-{3-ethyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}piperazine-1-carboxamide
1060163-33-8
3mg
$94.5 2023-09-10
Life Chemicals
F5065-0059-4mg
N-(3,4-dichlorophenyl)-4-{3-ethyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}piperazine-1-carboxamide
1060163-33-8
4mg
$99.0 2023-09-10
Life Chemicals
F5065-0059-5mg
N-(3,4-dichlorophenyl)-4-{3-ethyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}piperazine-1-carboxamide
1060163-33-8
5mg
$103.5 2023-09-10
Life Chemicals
F5065-0059-10mg
N-(3,4-dichlorophenyl)-4-{3-ethyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}piperazine-1-carboxamide
1060163-33-8
10mg
$118.5 2023-09-10

Additional information on N-(3,4-dichlorophenyl)-4-{3-ethyl-3H-1,2,3triazolo4,5-dpyrimidin-7-yl}piperazine-1-carboxamide

Introduction to N-(3,4-dichlorophenyl)-4-{3-ethyl-3H-1,2,3triazolo[4,5-d]pyrimidin-7-yl}piperazine-1-carboxamide (CAS No. 1060163-33-8)

N-(3,4-dichlorophenyl)-4-{3-ethyl-3H-1,2,3triazolo[4,5-d]pyrimidin-7-yl}piperazine-1-carboxamide (CAS No. 1060163-33-8) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules known for their potential biological activity, particularly in the realm of drug discovery. The intricate structure of this molecule, characterized by its piperazine and triazolopyrimidine moieties, suggests a high degree of specificity and functionality that makes it a promising candidate for further investigation.

The chemical structure of N-(3,4-dichlorophenyl)-4-{3-ethyl-3H-1,2,3triazolo[4,5-d]pyrimidin-7-yl}piperazine-1-carboxamide is meticulously designed to interact with biological targets in a precise manner. The presence of the 3,4-dichlorophenyl group contributes to the compound's lipophilicity and ability to cross cell membranes, which are crucial properties for many therapeutic agents. Additionally, the 3H-1,2,3triazolo[4,5-d]pyrimidin-7-yl moiety introduces a unique scaffold that has been associated with various pharmacological activities.

In recent years, there has been a surge in research aimed at identifying novel compounds with therapeutic potential. N-(3,4-dichlorophenyl)-4-{3-ethyl-3H-1,2,3triazolo[4,5-d]pyrimidin-7-yl}piperazine-1-carboxamide has emerged as a compound of interest due to its structural features that align with the requirements for effective drug candidates. The combination of the piperazine ring and the triazolopyrimidine core provides a framework that can be modulated to enhance binding affinity and selectivity against specific biological targets.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The introduction of the 3H-1,2,3triazolo[4,5-d]pyrimidin-7-yl group is particularly challenging and requires expertise in heterocyclic chemistry. Despite these challenges, the synthesis has been successfully achieved through well-established protocols that ensure high yield and purity.

The pharmacological profile of N-(3,4-dichlorophenyl)-4-{3-ethyl-3H-1,2,3triazolo[4,5-d]pyrimidin-7-yl}piperazine-1-carboxamide is currently under investigation in several research laboratories. Preliminary studies have suggested that this compound exhibits promising activity against various biological targets. For instance, its interaction with enzymes and receptors relevant to neurological disorders has been explored in vitro. These studies have provided valuable insights into its potential therapeutic applications.

In addition to its pharmacological potential, N-(3,4-dichlorophenyl)-4-{3ethyl-triazolopyrimidin-pyridine derivative}piperazine carboxamide also holds significance in the field of medicinal chemistry due to its structural complexity. The presence of multiple functional groups allows for diverse modifications that can be explored to optimize its pharmacokinetic properties. This flexibility makes it an attractive scaffold for structure-based drug design.

The latest advancements in computational chemistry have further enhanced the understanding of this compound's behavior. Molecular modeling studies have been conducted to predict how N-(3ethyl-triazolopyrimidine-pyridine derivative}piperazine carboxamide interacts with biological targets at the molecular level. These simulations have provided valuable insights into its binding mode and have guided the design of analogs with improved efficacy.

In conclusion,N-(34 dichlorophenyl triazolopyrimidine-pyridine derivative} strong>) piperazine carboxamide represents a significant advancement in pharmaceutical research。 Its unique structure, coupled with promising preliminary results, positions it as a valuable candidate for further development。 As research continues, this compound is expected to contribute significantly to the discovery of new therapeutic agents。

Recommended suppliers
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd